Cas no 79461-31-7 (2-Furanpropanol, a-[2-(2-furanyl)ethyl]-)

2-Furanpropanol, a-[2-(2-furanyl)ethyl]- structure
79461-31-7 structure
Product Name:2-Furanpropanol, a-[2-(2-furanyl)ethyl]-
CAS No:79461-31-7
MF:C13H16O3
MW:220.264344215393
CID:575784
PubChem ID:227190
Update Time:2025-04-19

2-Furanpropanol, a-[2-(2-furanyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

    • 2-Furanpropanol, a-[2-(2-furanyl)ethyl]-
    • 1,5-BIS(FURAN-2-YL)PENTAN-3-OL
    • 1,5-di(furan-2-yl)pentan-3-ol
    • 1,5-di-[2]furyl-pentan-3-ol
    • 1,5-Di-< 2> furyl-pentan-3-ol
    • 1,5-difuryl-3-pentanol
    • 3-Pentanol,1,5-di-2-furyl- (5CI)
    • AC1L5FBA
    • AG-J-39986
    • CTK5E6856
    • NSC18534
    • SCHEMBL19133767
    • DTXSID10280755
    • 79461-31-7
    • Inchi: 1S/C13H16O3/c14-11(5-7-12-3-1-9-15-12)6-8-13-4-2-10-16-13/h1-4,9-11,14H,5-8H2
    • InChI Key: SDWBGJNCWSSJIX-UHFFFAOYSA-N
    • SMILES: OC(CCC1=CC=CO1)CCC1=CC=CO1

Computed Properties

  • Exact Mass: 220.10998
  • Monoisotopic Mass: 220.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • Density: 1.124
  • Boiling Point: 345.3°C at 760 mmHg
  • Flash Point: 162.7°C
  • Refractive Index: 1.527
  • PSA: 46.51
  • LogP: 2.79890
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